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Compound of Interest

Compound Name: O-Phospho-DL-threonine

Cat. No.: B555207 Get Quote

Introduction

O-Phospho-DL-threonine is a phosphorylated derivative of the amino acid threonine. As a

racemic mixture, it contains both O-Phospho-L-threonine and O-Phospho-D-threonine. The L-

isomer, O-Phospho-L-threonine, is a crucial component in cellular biology, representing one of

the key amino acids that undergo reversible phosphorylation. This post-translational

modification (PTM) acts as a molecular switch, regulating a vast array of cellular processes,

including signal transduction, cell cycle progression, and apoptosis.[1][2][3] This technical guide

provides an in-depth overview of the chemical properties, biological significance, and

experimental considerations for O-Phospho-DL-threonine, tailored for researchers, scientists,

and drug development professionals.

Core Chemical and Physical Properties
The fundamental properties of O-Phospho-DL-threonine are summarized below. These data

are essential for its proper handling, storage, and use in experimental settings.
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Property Value Source(s)

Molecular Formula C₄H₁₀NO₆P [4][5]

Molecular Weight 199.10 g/mol [5][6]

CAS Number 27530-80-9 [4][5]

Appearance White to off-white powder/solid [5][7]

Purity ≥97.0% (TLC) [5]

IUPAC Name
2-amino-3-

phosphonooxybutanoic acid
[4]

Synonyms

DL-O-Phosphothreonine, DL-

2-Amino-3-hydroxybutanoic

acid 3-phosphate

[4][5]

Storage Temperature -20°C [5][8]

InChI Key
USRGIUJOYOXOQJ-

UHFFFAOYSA-N
[4][5]

SMILES CC(OP(O)(O)=O)C(N)C(O)=O [5]

Detailed Physicochemical Characteristics
Structure and Conformation
O-Phospho-DL-threonine is an alpha-amino acid with a phosphate group esterified to the

hydroxyl group of the threonine side chain. In the solid state, the molecule exists as a

zwitterion, with a protonated amino group (NH₃⁺) and a deprotonated carboxyl group (COO⁻).

[9][10] This zwitterionic character persists in aqueous solutions across a wide pH range. The

molecule's conformation is influenced by extensive hydrogen bonding networks, involving the

phosphate, carboxyl, and amino groups.[9][10]

Solubility
The solubility of phosphorylated amino acids is critical for the preparation of stock solutions and

assay buffers.
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Solvent Solubility Data Source(s)

H₂O

5.83 mg/mL (for L-isomer;

requires ultrasonic and

warming to 60°C)

[7]

PBS (pH 7.2) 1 mg/mL (for L-isomer) [8]

Note: Solubility can be pH-dependent due to the multiple ionizable groups.

Acidity and pKa Values
O-Phospho-threonine has multiple ionizable groups: the α-carboxyl group, the α-amino group,

and the phosphate group. The pKa values determine the charge of the molecule at a given pH.

While specific data for the DL-racemic mixture is not readily available, values for the

biologically relevant L-isomer provide a close approximation.

Ionizable Group Approximate pKa Source(s)

Phosphate (pKa1) 1.21 [11]

α-Carboxyl ~2.1 [12]

Phosphate (pKa2) ~5.5 - 6.0 [13]

α-Amino ~9.1 - 9.5 [11][12]

At physiological pH (~7.4), the carboxyl group and the phosphate group are deprotonated

(carrying negative charges), while the amino group is protonated (carrying a positive charge),

resulting in a net negative charge.

Stability
O-Phospho-DL-threonine is stable when stored as a solid at -20°C.[5][8] The L-isomer is

reported to be stable for at least 4 years under these conditions.[8] In solution, stability can be

affected by pH and temperature. The phosphate ester bond is susceptible to hydrolysis under

strongly acidic or alkaline conditions, especially at elevated temperatures. For long-term

storage of solutions, it is recommended to aliquot and store at -80°C.[7]
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Biological Significance and Signaling Pathways
While O-Phospho-DL-threonine is a synthetic compound, its L-isomer is a cornerstone of

cellular regulation. Protein phosphorylation is a reversible process controlled by protein kinases

(which add phosphate groups) and protein phosphatases (which remove them).[2] This

dynamic interplay modulates protein function, localization, and interaction with other molecules.

Threonine phosphorylation, in particular, is recognized by specific protein domains, such as

forkhead-associated (FHA) domains, which are critical for propagating signals in pathways like

the DNA damage response.[2]
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Caption: General mechanism of reversible protein threonine phosphorylation.

Experimental Protocols and Methodologies
General Handling and Storage

Solid Form: Store the compound desiccated at -20°C.[5]
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Solutions: For long-term storage, prepare aliquots of stock solutions and store them at -80°C

to avoid repeated freeze-thaw cycles.[7] When using water as a solvent for cell-based

assays, it is advisable to sterilize the solution by passing it through a 0.22 µm filter.[7]

Preparation of Stock Solutions
This protocol is based on solubility data for the L-isomer, which should be a reliable guide for

the DL-mixture.

Objective: To prepare a 10 mM stock solution of O-Phospho-DL-threonine.

Materials:

O-Phospho-DL-threonine (MW: 199.10 g/mol )

High-purity water or appropriate buffer (e.g., PBS)

Vortex mixer

Ultrasonic bath and water bath/heater

Sterile microcentrifuge tubes

Procedure: a. Weigh out 1.99 mg of O-Phospho-DL-threonine. b. Add the solid to a sterile

tube. c. Add 1 mL of high-purity water to yield a 10 mM solution. d. Vortex thoroughly. e. To

aid dissolution, use an ultrasonic bath and gently warm the solution up to 60°C until all solid

is dissolved.[7] f. Allow the solution to cool to room temperature. g. Aliquot into smaller

volumes for storage at -80°C.[7]

Analytical Workflow: Identification and Quantification
The analysis of phosphothreonine, often within a complex biological sample, typically involves

separation followed by sensitive detection. A common workflow includes liquid chromatography

coupled with mass spectrometry (LC-MS).
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Caption: General workflow for phosphoproteomic analysis of threonine phosphorylation.
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Application in Biochemical Assays
O-Phospho-DL-threonine can serve as a standard in various biochemical assays. For

instance, in High-Performance Liquid Chromatography (HPLC), it can be used to create a

standard curve for the quantification of free phosphothreonine. In kinase assays, while a

peptide or protein is the true substrate, free phosphothreonine can be used as a reference

compound or a competitive inhibitor in certain assay formats.

Substrate (Peptide-Thr) Kinase ATP Incubation
(e.g., 30°C, 30 min) Product (Peptide-pThr) ADP Detection

(e.g., LC-MS, Radioactivity, Antibody)

Click to download full resolution via product page

Caption: Conceptual workflow for an in vitro protein kinase assay.

Safety and Handling
According to available safety data, O-Phospho-DL-threonine is classified with the GHS07

pictogram, indicating it may cause skin irritation.[5]

Signal Word: Warning[5]

Hazard Statements: H315 (Causes skin irritation)[5]

Personal Protective Equipment (PPE): It is recommended to use eye shields, gloves, and an

appropriate dust mask (e.g., N95) when handling the solid powder.[5]

Always consult the most current Safety Data Sheet (SDS) from your supplier before handling

the chemical.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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